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Introduction

Detajmium, also known by its trade nhame Tachmalcor, is a potent antiarrhythmic agent.[1]
Structurally, it is a derivative of ajmaline, a class la antiarrhythmic drug. Detajmium is classified
as a Class I/C antiarrhythmic drug, indicating its primary mechanism of action is the blockade
of cardiac sodium channels.[2] This guide provides a comprehensive overview of the chemical
structure, physicochemical properties, mechanism of action, and key experimental findings
related to Detajmium.

Chemical Structure and Physicochemical Properties

Detajmium is a quaternary ammonium compound derived from ajmaline. The chemical
structure of the parent cation and its bitartrate salt are presented below.

Chemical Structure of Detajmium Cation

e IUPAC Name: (1R,9R,10S,13S,14R,15R,16S,17R,18R)-15-[3-(diethylamino)-2-
hydroxypropyl]-13-ethyl-8-methyl-8-aza-15-
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azoniahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol[3]

« SMILES: CC[C@H]1[C@H]2C[C@H]3[C@H]4[C@@]5(C2--INVALID-LINK--O)

[N+]3(CC(CN(CC)CC)0)CI3]

The most common salt form is Detajmium bitartrate.

Physicochemical Properties of Detajmium and its

Bitartrate Salt

Property Detajmium (Parent Dfetajmium e
Compound) Bitartrate

Molecular Formula C27H42N303+ C31H47N309 [3]
Molecular Weight 456.64 g/mol 605.72 g/mol [3]

CAS Number 47719-70-0 33774-52-6 [3]

pKa Data not available Data not available

Solubility Data not available Data not available

logP Data not available Data not available

Synthesis

Detajmium is a semi-synthetic derivative of the natural product ajmaline. The synthesis

involves the quaternization of the ajmaline nitrogen atom with a 3-(diethylamino)-2-

hydroxypropyl group. While a specific, detailed protocol for the industrial synthesis of

Detajmium is not readily available in the public domain, the general approach for the synthesis

of ajmaline and its derivatives often involves the Pictet-Spengler reaction to construct the core

indole alkaloid structure. Further modifications would then be carried out to introduce the

desired substituents.

Mechanism of Action: Sodium Channel Blockade

Detajmium exerts its antiarrhythmic effects by blocking the voltage-gated sodium channels

(Navl.5) in cardiomyocytes. This blockade reduces the influx of sodium ions during phase 0 of
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the cardiac action potential, leading to a decrease in the maximum rate of depolarization
(Vmax).

The key characteristics of Detajmium’s sodium channel blockade are:

o Use-Dependence: The blocking effect of Detajmium is more pronounced at higher heart
rates. This is because the drug has a higher affinity for the open and inactivated states of the
sodium channel, which are more prevalent during rapid stimulation.

e Slow Recovery Kinetics: Detajmium exhibits an extremely long recovery from use-
dependent sodium channel block. This slow offset from the channel contributes to its potent
antiarrhythmic effect.[2]

The following diagram illustrates the mechanism of action of Detajmium on the cardiac sodium
channel.
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Caption: Mechanism of Detajmium's use-dependent sodium channel blockade.

Pharmacological Properties

The primary pharmacological effect of Detajmium is the alteration of cardiac electrophysiology.
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Electrophysiological Effects on Cardiac Fibers

The following table summarizes the electrophysiological effects of 1 uM Detajmium on isolated

canine cardiac ventricular and Purkinje fibers, as determined by intracellular microelectrode

techniques.[2]

Parameter

Ventricular Muscle
(n=6)

Purkinje Fibers
(n=8)

Effect of 1 pyM
Detajmium

Resting Potential (RP)

No significant change

No significant change

No significant change

Action Potential
Amplitude (APA)

No significant change

From 111.1 £+12.3 mV
t0100.0£2.5mV (p <
0.003)

Significant decrease
in Purkinje fibers

Action Potential
Duration at 90%
Repolarization
(APD90)

No significant change

From 359.0 + 17.5 ms
t0 262.1£12.3 ms (p
<0.001)

Significant decrease

in Purkinje fibers

Effective Refractory
Period (ERP)

No significant change

No significant change

No significant change

Maximum Rate of

Depolarization (Vmax)

From 236.7 + 28.9 V/s
to 177.3 £22.5V/s (p
<0.01)

From 687.5 +57.2 V/s
t0 523.7 £58.2 V/s (p
<0.001)

Significant decrease

in both tissues

Recovery Time

Constant of Vmax

348.16 £57.43 s

Extremely slow

recovery

Experimental Protocols
Intracellular Microelectrode Recording of Cardiac Action

Potentials

This protocol outlines the general methodology for recording cardiac action potentials from

isolated cardiac preparations, as would be used to assess the effects of Detajmium.

Objective: To measure the effects of Detajmium on the action potential parameters of isolated

cardiac tissues (e.g., ventricular muscle and Purkinje fibers).
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Materials:

 |solated cardiac tissue (e.g., canine ventricular muscle or Purkinje fibers)
e Tyrode's solution (or similar physiological saline solution)

o Detajmium bitartrate stock solution

e Microelectrode puller

e Glass capillaries for microelectrodes

e 3 M KCl for filling microelectrodes

o Microelectrode amplifier

e Stimulator

¢ Oscilloscope and data acquisition system

o Dissection microscope and tools

 Tissue bath with temperature control and superfusion system
Methodology:

o Tissue Preparation:

o Excise the heart from a suitable animal model (e.g., dog) and place it in cold, oxygenated
Tyrode's solution.

o Dissect the desired tissue (e.g., free-running Purkinje fibers or papillary muscle) under a
dissection microscope.

o Mount the tissue in a temperature-controlled tissue bath (37°C) and superfuse with
oxygenated Tyrode's solution.

e Microelectrode Preparation and Impalement:
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o Pull glass microelectrodes to a fine tip (resistance of 10-30 MQ) using a microelectrode
puller.

o Backfill the microelectrodes with 3 M KCI.

o Under microscopic guidance, carefully impale a cell within the cardiac tissue with the
microelectrode. A stable impalement is indicated by a sharp negative drop in potential to a
stable resting membrane potential.

o Action Potential Recording:

o Stimulate the tissue at a constant frequency (e.g., 1 Hz) using external electrodes.

o Record the transmembrane action potentials using the microelectrode amplifier and data
acquisition system.

o Measure the following parameters: Resting Potential (RP), Action Potential Amplitude
(APA), Action Potential Duration at 50% and 90% repolarization (APD50, APD90),
Effective Refractory Period (ERP), and the maximum rate of depolarization (Vmax).

e Drug Application:

o After recording stable baseline action potentials, switch the superfusion to a Tyrode's
solution containing the desired concentration of Detajmium (e.g., 1 uM).

o Allow sufficient time for the drug effect to reach a steady state.

o Record the action potentials in the presence of Detajmium and measure the same
parameters as in the baseline condition.

e Data Analysis:

o Compare the action potential parameters before and after the application of Detajmium.

o Perform statistical analysis to determine the significance of any observed changes.

The following diagram illustrates the experimental workflow for the intracellular microelectrode
recording.
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Caption: Experimental workflow for intracellular microelectrode recording.
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Conclusion

Detajmium is a potent Class I/C antiarrhythmic agent with a well-defined mechanism of action
centered on the use-dependent blockade of cardiac sodium channels. Its distinct
electrophysiological profile, characterized by a significant reduction in Vmax and extremely
slow recovery kinetics, underscores its efficacy in suppressing cardiac arrhythmias. The
provided data and experimental protocols offer a foundational understanding for researchers
and drug development professionals working with this and similar antiarrhythmic compounds.
Further investigation into its physicochemical properties, such as solubility and pKa, would
provide a more complete profile for formulation and development purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15585665/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-structure-and-properties-of-detajmium
https://www.benchchem.com/product/b15585665?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/21675872/
https://pubmed.ncbi.nlm.nih.gov/21675872/
https://pubmed.ncbi.nlm.nih.gov/21675872/
https://pubchem.ncbi.nlm.nih.gov/compound/118984401
https://pubchem.ncbi.nlm.nih.gov/compound/118984401
https://cymitquimica.com/products/TM-T25312L/33774-52-6/detajmium-bitartrate/
https://www.benchchem.com/product/b15585665/docs#an-in-depth-technical-guide-to-the-chemical-structure-and-properties-of-detajmium
https://www.benchchem.com/product/b15585665/docs#an-in-depth-technical-guide-to-the-chemical-structure-and-properties-of-detajmium
https://www.benchchem.com/product/b15585665/docs#an-in-depth-technical-guide-to-the-chemical-structure-and-properties-of-detajmium
https://www.benchchem.com/product/b15585665/docs#an-in-depth-technical-guide-to-the-chemical-structure-and-properties-of-detajmium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585665?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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